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Cat. No.: S538880

Get Quote

Drug Profile & Handling

The table below summarizes the key product specifications for Pefloxacin Mesylate Dihydrate:

Property Specification

CAS Number 149676-40-4 [1] [2]

Molecular
Formula

C₁₇H₂₀FN₃O₃·CH₄O₃S·2H₂O / C₁₈H₂₈FN₃O₈S [3] [2]

Molecular
Weight

465.49 g/mol [3] [2] [4]

Solubility H₂O: 50 mg/mL [1]. DMSO: ~9 mg/mL (may be moisture-sensitive) [4].

Storage Store at 2-8°C; product is light sensitive [3] [1]. Other suppliers recommend -20°C
for long-term storage [5].

Quality Note Sold as "Molecular Biology Grade" for research use only, not for human
consumption [3] [5].
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Mechanism of Action

Pefloxacin Mesylate Dihydrate is a broad-spectrum, third-generation fluoroquinolone antibiotic. Its

primary mechanism involves inhibiting bacterial DNA synthesis by targeting two key enzymes: DNA gyrase

(topoisomerase II) and topoisomerase IV [3] [1] [4].

DNA gyrase is considered the primary target in gram-negative bacteria.
Topoisomerase IV is the primary target in gram-positive bacteria [1].

By binding to these enzymes, Pefloxacin prevents the unwinding of double-stranded DNA, thereby
halting bacterial replication and leading to bacterial cell death [3] [4].

The following diagram illustrates this mechanism and a key protein-binding interaction studied in research:
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Experimental Protocols
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Here are detailed methodologies for two key experiments cited in the literature.

Protein Binding Study via Fluorescence Quenching

This protocol is used to study the interaction between Pefloxacin Mesylate (PFLX) and proteins like Bovine

Lactoferrin (BLf) or Human Serum Albumin (HSA) [6].

Workflow Diagram:
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1. Prepare Solutions

• BLf or HSA (1.0×10⁻⁵ mol/L)
• PFLX (5.0×10⁻⁴ mol/L)
• Tris-HCl buffer (pH 7.4)

2. Titrate Drug into Protein

• Fixed protein volume in cuvette
• Gradually add PFLX solution
• Total added volume < 200 µL

3. Measure Fluorescence

• Excite at 290 nm (BLf) or 295 nm (HSA)
• Record emission from 300-550 nm
• Observe quenching at 333/340 nm

4. Analyze Quenching Data

• Use Scatchard equation analysis
• Calculate binding constant (K)

& binding sites (n)
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Detailed Reagents & Apparatus:

Reagents: BLf or HSA (1.00×10⁻⁵ mol/L), Pefloxacin mesylate (5.0×10⁻⁴ mol/L), Tris-HCl buffer (pH
7.4, containing 0.1 mol/L NaCl to maintain ionic strength) [6].

Apparatus: Spectrofluorimeter (e.g., Hitachi F-4500), UV-Vis spectrophotometer (e.g., Shimadzu UV-
260), pH meter, micro-injector [6].

Procedure:

Place a 2.5 mL solution of the protein (BLf or HSA) into a 1.0 cm quartz cuvette [6].
Using a micro-injector, titrate the PFLX solution stepwise into the cuvette. The total added volume

should be kept small (under 200 µL) to avoid significant dilution [6].
After each addition, measure the fluorescence quenching spectrum.

For HSA: Set excitation at 295 nm and record emission from 300 to 550 nm [6].
For BLf: Set excitation at 290 nm and record emission from 295 to 550 nm [6].

The fluorescence intensity at 340 nm (for HSA) or 333 nm (for BLf) will decrease as PFLX binds to
the protein. The appearance of an isobestic point is direct evidence of a drug-protein complex [6].

Data Analysis: Analyze the fluorescence quenching data using the Scatchard equation to determine the

binding constant (K) and the number of binding sites (n) per protein molecule. The reported values are

approximately K = 1.06×10⁵ L/mol with n=1.85 for BLf and K = 7.04×10⁴ L/mol with n=1.13 for HSA

[6].

Developmental Toxicity Assessment in Zebrafish Embryos

This protocol is used to evaluate the potential toxic effects of PFLX on the early life stages of zebrafish [7].

Detailed Reagents & Apparatus:

Reagents: Pefloxacin mesylate dihydrate (analyte), Reconstituted Buffer (RB) for embryo culture,
Tricaine mesylate (for anesthesia/euthanasia) [7].

Apparatus: Anatomical stereomicroscope, incubator maintaining 26 ± 0.5°C, high-performance liquid
chromatography (HPLC) system, scanning electron microscope (SEM) [7].

Procedure:
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Embryo Collection: Raise adult zebrafish under a 14-hour light/10-hour dark cycle. Collect fertilized

embryos within 30 minutes after spawning. Screen for normal embryos under a microscope, using
only spawns with a fertilization rate higher than 95% [7].

Exposure Setup: Incubate groups of six embryos in 1.0 mL of solution. Include a control group (RB
only) and several experimental groups exposed to different concentrations of PFLX. Use at least 5

replicates per group (30 embryos total per condition). Maintain the embryos in an incubator at 26 ±
0.5°C with a 12/12 hour light/dark cycle [7].

Observation & Data Recording: Observe and record the following endpoints daily:
Mortality: Remove dead embryos immediately. Judge death by the absence of a heartbeat,

body movements, or reaction to stimulation [7].
Hatching Rate: Record the number of hatched embryos.

Heart Rate: Measure the heart rate of randomly selected embryos or larvae under a
microscope.

Teratogenic Effects: Note any malformations or developmental abnormalities [7].
Ethical Disposal: After the experiment, euthanize the zebrafish at various developmental stages by

over-anesthesia with tricaine mesylate (0.3 mg/mL), in accordance with guidelines like those from the
American Veterinary Medical Association (AVMA) [7].

Troubleshooting & FAQ

This section addresses common issues researchers might face.

Frequently Asked Questions

Question Answer & Guidance

How should stock
solutions be prepared and
stored?

Prepare stock solution in ultra-pure water at 0.1 mol/L and store at 4°C

[7]. For DMSO solutions, use fresh, dry DMSO (solubility ~9 mg/mL) and
be aware that moisture absorption can reduce solubility over time [4].

The compound appears
degraded. How can this be
prevented?

Pefloxacin Mesylate Dihydrate is light sensitive [3]. Always protect
from light by using amber vials or wrapping containers in aluminum foil.

For long-term stability, store at -20°C [5].

Our bacterial susceptibility
tests (ASTs) show
inconsistent results. What
could be the cause?

Ensure you are using the correct Minimal Inhibitory Concentration (MIC)

ranges for your bacterial strains. For example, MICs for
Enterobacteriaceae typically range from 0.03 to 8 mg/L, while
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Question Answer & Guidance

Pseudomonas aeruginosa MICs range from 1 to 4 mg/L [4]. Standardize

your inoculum size and use appropriate quality control strains.

What safety precautions
should be taken when
handling this compound?

The safety data sheet indicates a Warning signal word. Personal

protective equipment including N95 dust masks, eyeshields, and
gloves is recommended to prevent inhalation or contact [1].

I hope this structured information serves as a solid foundation for your technical support center. The data is

best suited for research contexts concerning protein interactions and ecotoxicology.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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